Cas no 1823327-75-8 (Methyl 2-(bromomethyl)-3-ethoxybenzoate)

Methyl 2-(bromomethyl)-3-ethoxybenzoate is a brominated aromatic ester with significant utility in organic synthesis. Its key structural features—a reactive bromomethyl group and an ethoxy substituent—make it a versatile intermediate for constructing complex molecules, particularly in pharmaceutical and agrochemical applications. The bromomethyl moiety facilitates nucleophilic substitution reactions, enabling further functionalization, while the ethoxy group enhances solubility and stability. This compound is particularly valuable in cross-coupling reactions and as a precursor for heterocyclic frameworks. Its well-defined reactivity profile and compatibility with various synthetic conditions underscore its importance in medicinal chemistry and material science research. Proper handling under inert conditions is recommended due to its sensitivity to moisture and light.

Methyl 2-(bromomethyl)-3-ethoxybenzoate structure

1823327-75-8 structure

Product Name:Methyl 2-(bromomethyl)-3-ethoxybenzoate

CAS No:1823327-75-8

MF:C₁₁H₁₃BrO₃

MW:273.123122930527

MDL:MFCD27975638

CID:5066074

Update Time:2025-06-09

Methyl 2-(bromomethyl)-3-ethoxybenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(bromomethyl)-3-ethoxybenzoate
- 2-Bromomethyl-3-ethoxy-benzoic acid methyl ester
- MDL： MFCD27975638
- Inchi： 1S/C11H13BrO3/c1-3-15-10-6-4-5-8(9(10)7-12)11(13)14-2/h4-6H,3,7H2,1-2H3
- InChI Key： QTWIEYHWLNDIJF-UHFFFAOYSA-N
- SMILES： BrCC1C(C(=O)OC)=CC=CC=1OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 208
XLogP3: 2.7
Topological Polar Surface Area: 35.5

Methyl 2-(bromomethyl)-3-ethoxybenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y0990820-1g	methyl 2-(bromomethyl)-3-ethoxybenzoate	1823327-75-8	95%	1g	$980	2024-08-02
eNovation Chemicals LLC	Y0990820-1g	methyl 2-(bromomethyl)-3-ethoxybenzoate	1823327-75-8	95%	1g	$980	2025-02-27
eNovation Chemicals LLC	Y0990820-1g	methyl 2-(bromomethyl)-3-ethoxybenzoate	1823327-75-8	95%	1g	$980	2025-02-19

Methyl 2-(bromomethyl)-3-ethoxybenzoate Related Literature

1. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
2. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
3. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
4. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

Additional information on Methyl 2-(bromomethyl)-3-ethoxybenzoate

Comprehensive Overview of Methyl 2-(bromomethyl)-3-ethoxybenzoate (CAS 1823327-75-8): Properties, Applications, and Industry Insights

Methyl 2-(bromomethyl)-3-ethoxybenzoate (CAS 1823327-75-8) is a specialized organic intermediate with growing relevance in pharmaceutical and agrochemical research. This compound, characterized by its bromomethyl and ethoxy functional groups, serves as a versatile building block in synthetic chemistry. Its molecular structure, C₁₁H₁₃BrO₃, combines ester and aromatic properties, making it valuable for fine chemical synthesis.

Recent trends in green chemistry have spurred interest in optimizing the synthesis of Methyl 2-(bromomethyl)-3-ethoxybenzoate. Researchers are exploring catalytic methods to reduce bromine waste, aligning with the sustainability demands of modern laboratories. The compound’s role in API (Active Pharmaceutical Ingredient) development is particularly noteworthy, as it facilitates C-C bond formation in drug candidates targeting inflammation and metabolic disorders.

Analytical studies highlight the compound’s stability under anhydrous conditions, though storage recommendations emphasize protection from moisture. Its melting point (78–82°C) and solubility in polar aprotic solvents like DMF or acetonitrile are critical for industrial-scale applications. Patent literature reveals its utility in crop protection agents, where derivatization enhances bioactivity against fungal pathogens.

From an SEO perspective, frequent queries include "synthesis protocol for Methyl 2-(bromomethyl)-3-ethoxybenzoate" and "CAS 1823327-75-8 suppliers," reflecting commercial and academic demand. The compound’s HPLC purity standards (>98%) and regulatory compliance (REACH/DSL listed) are also key concerns for buyers. Notably, its low ecotoxicity profile distinguishes it from traditional halogenated intermediates.

Innovative applications leverage the bromomethyl group’s reactivity for polymer modification, particularly in UV-curable resins. As industries prioritize high-performance materials, this benzoate derivative gains traction in electronic encapsulation formulations. Computational chemistry models predict its potential in photoinitiator systems, a hotspot in 3D printing material research.

Quality control protocols for CAS 1823327-75-8 emphasize GC-MS characterization and residual solvent analysis. Leading manufacturers employ continuous flow chemistry to enhance yield (>85%) while minimizing byproduct formation. These advancements address the cost-efficiency requirements of contract research organizations (CROs) and generic drug developers.

Emerging studies investigate the compound’s structure-activity relationships in medicinal chemistry. Its benzene ring substitution pattern shows promise for designing allosteric modulators of protein targets. This aligns with the pharmaceutical industry’s focus on small-molecule therapeutics for neurodegenerative diseases—a trending topic in biomedical research forums.

In summary, Methyl 2-(bromomethyl)-3-ethoxybenzoate exemplifies how multifunctional intermediates drive innovation across sectors. Its balance of reactivity and process safety meets the evolving needs of custom synthesis markets, while its IP landscape suggests untapped potential in material science applications.